84-80-0

Phytomenadione

In Stock

• CAS RN:
• 84-80-0

• Formula:
• C31H46O2

• InChI:
• InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m1/s1

• InChIKey:
• MBWXNTAXLNYFJB-NKFFZRIASA-N

• Vitamin K1 is a fat-soluble, dietary nutrient that is essential for the synthesis of proteins important for blood-clotting, bone metabolism, and cell growth. It is found in the photosynthetic tissues of green, leafy plants, where it acts as an electron acceptor forming part of the electron transport chain of Photosystem I. Vitamin K1 also serves as a precursor to vitamin K2 and is reported to exhibit anticancer activity in various cell lines.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the Issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia. Phytomenadione is a methyl napthoquinone derivative, and a naturally occurring f...

1,5-Bis(4-azidophenyl)-1,4-pentadien-3-one

• CAS RN:
• 5284-80-0

• Formula:
• C17H12N6O

• InChI:
• InChI=1S/C17H12N6O/c18-22-20-15-7-1-13(2-8-15)5-11-17(24)12-6-14-3-9-16(10-4-14)21-23-19/h1-12H/b11-5+,12-6+

• InChIKey:
• YQPDFPOALLAYGO-YDWXAUTNSA-N

• 1,5-Bis(4-azidophenyl)-1,4-pentadien-3-one is a useful research compound. Its molecular formula is C17H12N6O and its molecular weight is 316.32 g/mol. The purity is usually 95%.

CARBAMIC ACID, ALLYL-, m-(DIMETHYLAMINO)PHENYL ESTER, HYDROCHLORIDE

• CAS RN:
• 63884-80-0

• Formula:
• C12H17ClN2O2

• InChI:
• InChI=1S/C12H16N2O2.ClH/c1-4-8-13-12(15)16-11-7-5-6-10(9-11)14(2)3;/h4-7,9H,1,8H2,2-3H3,(H,13,15);1H

• InChIKey:
• LJKIRELMTXZWIT-UHFFFAOYSA-N

• CARBAMIC ACID, ALLYL-, m-(DIMETHYLAMINO)PHENYL ESTER, HYDROCHLORIDE is a useful research compound. Its molecular formula is C12H17ClN2O2 and its molecular weight is 256.73 g/mol. The purity is usually 95%.

Methyl 4-(dodecylcarbamoyl)benzoate

• CAS RN:
• 89684-80-0

• Formula:
• C21H33NO3

• InChI:
• InChI=1S/C21H33NO3/c1-3-4-5-6-7-8-9-10-11-12-17-22-20(23)18-13-15-19(16-14-18)21(24)25-2/h13-16H,3-12,17H2,1-2H3,(H,22,23)

• InChIKey:
• KIUCHJWIVDMSFY-UHFFFAOYSA-N

• Methyl 4-(dodecylcarbamoyl)benzoate is a useful research compound. Its molecular formula is C21H33NO3 and its molecular weight is 347.5 g/mol. The purity is usually 95%.

3,5-Dichloro-6-methylpyrazine-2-carbonitrile

In Stock

• CAS RN:
• 89284-80-0

• Formula:
• C6H3Cl2N3

• InChI:
• InChI=1S/C6H3Cl2N3/c1-3-5(7)11-6(8)4(2-9)10-3/h1H3

• InChIKey:
• PAYYYFUGHRYJGP-UHFFFAOYSA-N

• 3,5-Dichloro-6-methylpyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C6H3Cl2N3 and its molecular weight is 188.01 g/mol. The purity is usually 95%.

Dipentaerythritol hexanitrate

In Stock

• CAS RN:
• 13184-80-0

• Formula:
• C10H16N6O19

• InChI:
• InChI=1S/C10H16N6O19/c17-11(18)30-3-9(4-31-12(19)20,5-32-13(21)22)1-29-2-10(6-33-14(23)24,7-34-15(25)26)8-35-16(27)28/h1-8H2

• InChIKey:
• BGXZDPSXQZVBGX-UHFFFAOYSA-N

• Dipentaerythritol hexanitrate is a useful research compound. Its molecular formula is C10H16N6O19 and its molecular weight is 524.26 g/mol. The purity is usually 95%.

Methyl 2-Boc-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate

In Stock

• CAS RN:
• 851784-80-0

• Formula:
• C16H19Cl2NO4

• InChI:
• InChI=1S/C16H19Cl2NO4/c1-16(2,3)23-15(21)19-6-5-10-9(8-19)7-11(17)12(13(10)18)14(20)22-4/h7H,5-6,8H2,1-4H3

• InChIKey:
• PRZAATYTHSOJPG-UHFFFAOYSA-N

• Methyl 2-Boc-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate is a useful research compound. Its molecular formula is C16H19Cl2NO4 and its molecular weight is 360.2 g/mol. The purity is usually 95%.

6-Hydroxy-2,3,4-trifluoro-N,N-dimethylbenzylamine; 98%

In Stock

• CAS RN:
• 704884-80-0

• Formula:
• C9H10F3NO

• InChI:
• InChI=1S/C9H10F3NO/c1-13(2)4-5-7(14)3-6(10)9(12)8(5)11/h3,14H,4H2,1-2H3

• InChIKey:
• MPHZDBWEYMJVTK-UHFFFAOYSA-N

• 6-Hydroxy-2,3,4-trifluoro-N,N-dimethylbenzylamine; 98% is a useful research compound. Its molecular formula is C9H10F3NO and its molecular weight is 205.18 g/mol. The purity is usually 95%.

Ethyl 2-((4-methylpyridin-2-yl)oxy)acetate

• CAS RN:
• 864684-80-0

• Formula:
• C10H13NO3

• InChI:
• InChI=1S/C10H13NO3/c1-3-13-10(12)7-14-9-6-8(2)4-5-11-9/h4-6H,3,7H2,1-2H3

• InChIKey:
• IIWKAJFPIVWVNZ-UHFFFAOYSA-N

• Ethyl 2-((4-methylpyridin-2-yl)oxy)acetate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.

2-Chloro-4-dodecanoylpyridine

In Stock

• CAS RN:
• 898784-80-0

• Formula:
• C17H26ClNO

• InChI:
• InChI=1S/C17H26ClNO/c1-2-3-4-5-6-7-8-9-10-11-16(20)15-12-13-19-17(18)14-15/h12-14H,2-11H2,1H3

• InChIKey:
• AXPVSACEJSDVCY-UHFFFAOYSA-N

• 2-Chloro-4-dodecanoylpyridine is a useful research compound. Its molecular formula is C17H26ClNO and its molecular weight is 295.8 g/mol. The purity is usually 95%.

1-(trichloromethyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole

• CAS RN:
• 131384-80-0

• Formula:
• C12H11Cl3N2

• InChI:
• InChI=1S/C12H11Cl3N2/c13-12(14,15)11-10-8(5-6-16-11)7-3-1-2-4-9(7)17-10/h1-4,11,16-17H,5-6H2

• InChIKey:
• DPPAKKMPHBZNQA-UHFFFAOYSA-N

• 1-(trichloromethyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole, also known as 1-(trichloromethyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole, is a useful research compound. Its molecular formula is C12H11Cl3N2 and its molecular weight is 289.6 g/mol. The purity is usually 95%.

1-Bromobicyclo[1.1.1]pentane

Usually In Stock

• CAS RN:
• 128884-80-0

• Formula:
• C5H7Br

• InChI:
• InChI=1S/C5H7Br/c6-5-1-4(2-5)3-5/h4H,1-3H2

• InChIKey:
• XFXJTOJDGTYWDX-UHFFFAOYSA-N

• 1-Bromobicyclo[1.1.1]pentane, also known as 1-Bromobicyclo[1.1.1]pentane, is a useful research compound. Its molecular formula is C5H7Br and its molecular weight is 147.01 g/mol. The purity is usually 95%.

N1-(3-chloro-4-fluorophenyl)-N2-((1-(pyridin-2-yl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1234884-80-0

• Formula:
• C19H20ClFN4O2

• InChI:
• InChI=1S/C19H20ClFN4O2/c20-15-11-14(4-5-16(15)21)24-19(27)18(26)23-12-13-6-9-25(10-7-13)17-3-1-2-8-22-17/h1-5,8,11,13H,6-7,9-10,12H2,(H,23,26)(H,24,27)

• InChIKey:
• DKXSKJRAQXGXMG-UHFFFAOYSA-N

• N1-(3-chloro-4-fluorophenyl)-N2-((1-(pyridin-2-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H20ClFN4O2 and its molecular weight is 390.84. The purity is usually 95%.

Tert-butyl 2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[b]pyridine-4-carboxylate

Usually In Stock

• CAS RN:
• 2248284-80-0

• Formula:
• C13H23NO2

• InChI:
• InChI=1S/C13H23NO2/c1-13(2,3)16-12(15)10-7-8-14-11-6-4-5-9(10)11/h9-11,14H,4-8H2,1-3H3

• InChIKey:
• HPLNRVOQNAGMQE-UHFFFAOYSA-N

• Tert-butyl 2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[b]pyridine-4-carboxylate is a useful research compound. Its molecular formula is C13H23NO2 and its molecular weight is 225.332. The purity is usually 95%.

1,3-Thiazol-4-yl-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379984-80-0

• Formula:
• C16H16F3N3O2S

• InChI:
• InChI=1S/C16H16F3N3O2S/c17-16(18,19)12-4-1-5-20-14(12)24-8-11-3-2-6-22(7-11)15(23)13-9-25-10-21-13/h1,4-5,9-11H,2-3,6-8H2

• InChIKey:
• KHDMEQFSEVACHX-UHFFFAOYSA-N

• 1,3-Thiazol-4-yl-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C16H16F3N3O2S and its molecular weight is 371.38. The purity is usually 95%.

Dimethyl piperidine-3,4-dicarboxylate

In Stock

• CAS RN:
• 1438084-80-0

• Formula:
• C9H15NO4

• InChI:
• InChI=1S/C9H15NO4/c1-13-8(11)6-3-4-10-5-7(6)9(12)14-2/h6-7,10H,3-5H2,1-2H3

• InChIKey:
• XYZQKBBGEBZTND-UHFFFAOYSA-N

• Dimethyl piperidine-3,4-dicarboxylate is a useful research compound. Its molecular formula is C9H15NO4 and its molecular weight is 201.22 g/mol. The purity is usually 95%.